Cas no 369403-44-1 (2-{(tert-butoxy)carbonylamino}-2-(4-phenylphenyl)acetic acid)
2-{(tert-butoxy)carbonylamino}-2-(4-phenylphenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-([1,1'-Biphenyl]-4-yl)-2-((tert-butoxycarbonyl)amino)acetic acid
- [1,1'-Biphenyl]-4-acetic acid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-
- 2-(4-Biphenylyl)-2-(Boc-amino)acetic Acid
- 4-Biphenylyl({[(2-methyl-2-propanyl)oxy]carbonyl}amino)acetic aci d
- a-(Boc-amino)-biphenyl-4-acetic acid
- 2-{(tert-butoxy)carbonylamino}-2-(4-phenylphenyl)acetic acid
- DB-364020
- 2-([1,1'-Biphenyl]-4-yl)-2-((tert-butoxycarbonyl)amino)aceticacid
- 2-(biphenyl-4-yl)-2-(tert-butoxycarbonylamino)acetic acid
- ([1,1'-Biphenyl]-4-yl)[(tert-butoxycarbonyl)amino]acetic acid
- CS-0214880
- AB33250
- EN300-2008571
- (2R)-2-[(TERT-BUTOXY)CARBONYLAMINO]-2-(4-PHENYLPHENYL)ACETIC ACID
- AKOS022184122
- 2-{[1,1'-biphenyl]-4-yl}-2-{[(tert-butoxy)carbonyl]amino}acetic acid
- DTXSID40596139
- SY016273
- (2S)-2-[(TERT-BUTOXY)CARBONYLAMINO]-2-(4-PHENYLPHENYL)ACETIC ACID
- IGQRMCQSKDTFDV-UHFFFAOYSA-N
- SCHEMBL3759870
- 369403-44-1
- AC6017
- Z1200998440
- 2-{[(tert-butoxy)carbonyl]amino}-2-(4-phenylphenyl)acetic acid
- 2-[(tert-butoxy)carbonylamino]-2-(4-phenylphenyl)acetic acid
- 2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(4-phenylphenyl)acetic acid
- MFCD02683167
- AB33253
-
- MDL: MFCD02683167
- Inchi: 1S/C19H21NO4/c1-19(2,3)24-18(23)20-16(17(21)22)15-11-9-14(10-12-15)13-7-5-4-6-8-13/h4-12,16H,1-3H3,(H,20,23)(H,21,22)
- InChI Key: IGQRMCQSKDTFDV-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)O)C1C=CC(C2C=CC=CC=2)=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 327.14700
- Monoisotopic Mass: 327.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 79.12000
- LogP: 4.20840
2-{(tert-butoxy)carbonylamino}-2-(4-phenylphenyl)acetic acid Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-{(tert-butoxy)carbonylamino}-2-(4-phenylphenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM193207-5g |
2-([1,1'-Biphenyl]-4-yl)-2-((tert-butoxycarbonyl)amino)acetic acid |
369403-44-1 | 95% | 5g |
$702 | 2021-06-09 | |
| Alichem | A019110654-5g |
2-([1,1'-Biphenyl]-4-yl)-2-((tert-butoxycarbonyl)amino)acetic acid |
369403-44-1 | 95% | 5g |
$811.08 | 2023-09-02 | |
| Chemenu | CM193207-5g |
2-([1,1'-Biphenyl]-4-yl)-2-((tert-butoxycarbonyl)amino)acetic acid |
369403-44-1 | 95% | 5g |
$702 | 2023-02-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A83410-5g |
2-([1,1'-Biphenyl]-4-yl)-2-((tert-butoxycarbonyl)amino)acetic acid |
369403-44-1 | 97% | 5g |
¥4059.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A83410-0.5g |
2-([1,1'-Biphenyl]-4-yl)-2-((tert-butoxycarbonyl)amino)acetic acid |
369403-44-1 | 97% | 0.5g |
¥909.0 | 2022-04-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A83410-1g |
2-([1,1'-Biphenyl]-4-yl)-2-((tert-butoxycarbonyl)amino)acetic acid |
369403-44-1 | 97% | 1g |
¥1359.0 | 2022-04-28 | |
| Apollo Scientific | OR470393-5g |
2-(4-Biphenylyl)-2-(Boc-amino)acetic acid |
369403-44-1 | 5g |
£1106.00 | 2023-09-02 | ||
| eNovation Chemicals LLC | D256540-5g |
2-(4-Biphenylyl)-2-(Boc-amino)acetic Acid |
369403-44-1 | 95% | 5g |
$865 | 2024-07-20 | |
| AK Scientific | 5223AJ-100mg |
2-(4-Biphenylyl)-2-(Boc-amino)acetic acid |
369403-44-1 | 98% | 100mg |
$197 | 2023-09-16 | |
| AK Scientific | 5223AJ-1g |
2-(4-Biphenylyl)-2-(Boc-amino)acetic acid |
369403-44-1 | 98% | 1g |
$539 | 2023-09-16 |
2-{(tert-butoxy)carbonylamino}-2-(4-phenylphenyl)acetic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 2-{(tert-butoxy)carbonylamino}-2-(4-phenylphenyl)acetic acid
Comprehensive Overview of 2-{(tert-butoxy)carbonylamino}-2-(4-phenylphenyl)acetic acid (CAS No. 369403-44-1)
2-{(tert-butoxy)carbonylamino}-2-(4-phenylphenyl)acetic acid (CAS No. 369403-44-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to as a Boc-protected amino acid derivative, plays a crucial role in peptide synthesis and drug development due to its unique structural properties. The presence of the tert-butoxycarbonyl (Boc) group makes it particularly valuable for protecting amino functionalities during complex chemical reactions.
The molecular structure of 2-{(tert-butoxy)carbonylamino}-2-(4-phenylphenyl)acetic acid features a biphenyl moiety, which enhances its stability and reactivity in various synthetic applications. Researchers frequently employ this compound in the development of peptide-based therapeutics, a rapidly growing segment in the pharmaceutical industry. With increasing interest in targeted drug delivery and bioconjugation techniques, the demand for high-quality Boc-protected intermediates like this compound has surged significantly.
One of the key advantages of 2-{(tert-butoxy)carbonylamino}-2-(4-phenylphenyl)acetic acid is its compatibility with solid-phase peptide synthesis (SPPS) methodologies. This compatibility makes it an essential building block for creating complex peptide structures used in cancer research, immunotherapy, and neurological studies. Recent trends in personalized medicine have further highlighted the importance of such specialized compounds, as they enable the development of tailored therapeutic agents.
From a chemical perspective, 2-{(tert-butoxy)carbonylamino}-2-(4-phenylphenyl)acetic acid exhibits excellent solubility in common organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM). This property facilitates its use in various coupling reactions, particularly in the presence of carbodiimide-based activating agents. The compound's stability under acidic conditions (when protected by the Boc group) makes it particularly useful for multi-step synthetic processes.
The pharmaceutical industry's growing focus on peptide drugs has created numerous opportunities for compounds like 2-{(tert-butoxy)carbonylamino}-2-(4-phenylphenyl)acetic acid. Market analysis indicates a steady increase in demand for such specialty chemicals, driven by advancements in biopharmaceutical research and drug discovery technologies. Researchers are particularly interested in its potential applications for developing GPCR-targeted therapies and enzyme inhibitors.
Quality control is paramount when working with 2-{(tert-butoxy)carbonylamino}-2-(4-phenylphenyl)acetic acid. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity, NMR spectra, and mass spectrometry results. These quality assurances are critical for researchers who require high-purity compounds for sensitive biological assays and structure-activity relationship studies.
Storage recommendations for 2-{(tert-butoxy)carbonylamino}-2-(4-phenylphenyl)acetic acid typically suggest keeping the compound in a cool, dry environment, protected from moisture and light. Proper storage conditions help maintain the compound's stability and prevent degradation of the Boc protecting group, which is essential for its intended synthetic applications.
In the context of green chemistry initiatives, researchers are exploring more sustainable approaches to synthesize protected amino acid derivatives like this compound. Recent publications have highlighted innovative methods using catalytic processes and environmentally friendly solvents, reflecting the chemical industry's broader shift toward sustainable manufacturing practices.
The versatility of 2-{(tert-butoxy)carbonylamino}-2-(4-phenylphenyl)acetic acid extends beyond pharmaceutical applications. Material scientists have investigated its potential as a building block for functionalized polymers and supramolecular assemblies. These applications leverage the compound's aromatic character and protected amino functionality to create novel materials with specific properties.
For researchers considering 2-{(tert-butoxy)carbonylamino}-2-(4-phenylphenyl)acetic acid for their projects, it's important to consult recent literature regarding optimal deprotection conditions and coupling strategies. The compound's performance can vary depending on the specific peptide sequence or conjugation target, making thorough experimental planning essential for successful outcomes.
As the field of peptide therapeutics continues to expand, compounds like 2-{(tert-butoxy)carbonylamino}-2-(4-phenylphenyl)acetic acid will remain vital tools for medicinal chemists. The growing understanding of peptide-drug interactions and biological targeting mechanisms ensures ongoing research interest in this and related amino acid derivatives.
When sourcing 2-{(tert-butoxy)carbonylamino}-2-(4-phenylphenyl)acetic acid, researchers should verify suppliers' capabilities to provide consistent batch-to-batch quality and proper analytical documentation. These factors significantly impact experimental reproducibility, particularly in preclinical studies and lead optimization processes.
The future outlook for 2-{(tert-butoxy)carbonylamino}-2-(4-phenylphenyl)acetic acid appears promising, with potential applications emerging in diagnostic probe development and theranostic agents. As synthetic methodologies advance and our understanding of molecular recognition deepens, this compound will likely find even broader utility in both pharmaceutical and material science applications.
369403-44-1 (2-{(tert-butoxy)carbonylamino}-2-(4-phenylphenyl)acetic acid) Related Products
- 3601-66-9(Boc-DL-Phg-OH)
- 2900-27-8(Boc-Phg-OH)
- 14675-99-1((N-BOC-Amino)(naphthalen-1-yl)acetic acid)
- 33125-05-2((αR)-α-[[(1,1-Dimethylethoxy)carbonyl]amino]benzeneacetic acid)
- 30925-11-2(Boc-N-Methyl-L-phenylglycine)
- 30925-08-7(2-((Tert-Butoxycarbonyl)(Methyl)Amino)-2-Phenylacetic Acid)
- 28044-77-1(2-{(tert-butoxy)carbonylamino}-2-(4-methylphenyl)acetic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)